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Compound of Interest

Compound Name: Phenothiazine, 10-acetyl-, 5-oxide

Cat. No.: B074548 Get Quote

These application notes provide a framework for the analytical detection of 10-

acetylphenothiazine-5-oxide, a derivative of phenothiazine. The protocols are based on

established methods for the analysis of related phenothiazine compounds and their

metabolites, due to a lack of specific validated methods for this particular analyte in the

available literature.

Physico-chemical Properties
A summary of the key physical and chemical properties of 10-acetylphenothiazine-5-oxide is

presented in Table 1. This information is crucial for method development, including the

selection of appropriate solvents and analytical techniques.
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Property Value Source

Molecular Formula C₁₄H₁₁NO₂S [1][2]

Molecular Weight 257.31 g/mol [1][2]

CAS Number 1217-37-4 [1][2][3]

IUPAC Name
1-(5-oxido-10H-phenothiazin-

10-yl)ethanone
[1]

Crystal System Monoclinic [4]

Melting Point

Not explicitly stated, but single

crystals were obtained from an

ethanol solution.

[4]

High-Performance Liquid Chromatography (HPLC)
with UV Detection
High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for

the separation and quantification of pharmaceutical compounds and their metabolites.[5][6]

Based on methods for similar phenothiazine S-oxides, a reverse-phase HPLC method with UV

detection is proposed for the analysis of 10-acetylphenothiazine-5-oxide.[5][6][7]

Experimental Protocol

1. Instrumentation and Materials

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable buffer)
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10-acetylphenothiazine-5-oxide reference standard

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 µm)

2. Preparation of Mobile Phase and Standards

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Standard Stock Solution: Accurately weigh and dissolve the 10-acetylphenothiazine-5-oxide

reference standard in a suitable solvent (e.g., acetonitrile or methanol) to prepare a stock

solution of known concentration (e.g., 1 mg/mL).

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to cover the desired concentration range for calibration.

3. Chromatographic Conditions

Column: C18 reverse-phase column (250 mm x 4.6 mm, 5 µm)

Mobile Phase: A gradient or isocratic elution can be optimized. A starting point could be a

gradient from 30% B to 70% B over 15 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection Wavelength: UV detection at a wavelength determined by the UV spectrum of 10-

acetylphenothiazine-5-oxide (a starting point could be in the range of 254 nm or 280 nm,

common for aromatic compounds).

4. Sample Preparation
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Dissolve the sample containing 10-acetylphenothiazine-5-oxide in the mobile phase.

Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate

matter.

5. Analysis

Inject the prepared standard solutions to construct a calibration curve.

Inject the prepared sample solutions.

Identify the peak corresponding to 10-acetylphenothiazine-5-oxide by comparing the

retention time with that of the reference standard.

Quantify the amount of 10-acetylphenothiazine-5-oxide in the sample using the calibration

curve.

Workflow Diagram for HPLC Analysis
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Prepare Standard Solutions

Inject Standards

Prepare Sample Solution

Inject Sample

HPLC System Setup
(Column, Mobile Phase, etc.)

Data Acquisition
(Chromatogram)

Generate Calibration Curve

Peak Identification & Quantification

Standard Data

Sample Data

Report Results
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Sample Preparation
(Extraction, Dilution, Filtration)

Liquid Chromatography
(Reverse-Phase C18)

Electrospray Ionization (ESI)

Mass Analysis
(e.g., TOF, Quadrupole)

Ion Detection

Data Processing & Analysis

10-acetylphenothiazine-5-oxide

Inhibited AChE

Acetylcholinesterase
(AChE)

Product + Chromogen
catalyzes

binds to

Substrate
(e.g., Acetylcholine)

Colorimetric Signalgenerates

inhibits catalysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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